Cas no 1191414-08-0 (2-(4-(Bromomethyl)phenyl)-2-cyclopentylpropanoic acid)

• Product Name: 2-(4-(Bromomethyl)phenyl)-2-cyclopentylpropanoic acid
• CAS No: 1191414-08-0
• MF: C₁₅H₁₉BrO₂
• MW: 311.214164018631
• CID: 1093514
• PubChem ID: 72942713
• Update Time: 2025-06-27

2-(4-(Bromomethyl)phenyl)-2-cyclopentylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Bromomethyl)phenyl)-2-cyclopentylpropanoic acid
• 2-[4-(bromomethyl)phenyl]-2-cyclopentylpropanoic acid
• 2-(4-(Bromomethyl)phenyl)-2-cyclopentylpropanoicacid
• 1191414-08-0

• Inchi： 1S/C15H19BrO2/c1-15(14(17)18,12-4-2-3-5-12)13-8-6-11(10-16)7-9-13/h6-9,12H,2-5,10H2,1H3,(H,17,18)
• InChI Key： LJOUGMMMUUPBCT-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)C(C(=O)O)(C)C1CCCC1

Computed Properties

• Exact Mass: 310.05684g/mol
• Monoisotopic Mass: 310.05684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 2-(4-(Bromomethyl)phenyl)-2-cyclopentylpropanoic acid

2-(4-(Bromomethyl)phenyl)-2-cyclopentylpropanoic acid and CAS No. 1191414-08-0: A Comprehensive Overview of Its Molecular Structure, Synthesis, and Biological Significance

2-(4-(Bromomethyl)phenyl)-2-cyclopentylpropanoic acid, with the chemical identifier CAS No. 1191414-08-0, represents a unique class of organic compounds that have garnered significant attention in the fields of medicinal chemistry and pharmaceutical development. This compound, characterized by its complex molecular architecture, combines aromatic and cycloalkyl functional groups with a carboxylic acid moiety, enabling it to interact with multiple biological targets. Recent advances in synthetic methodologies and computational modeling have further enhanced the understanding of its chemical behavior, making it a promising candidate for therapeutic applications. This article provides an in-depth exploration of the molecular features, synthesis pathways, and biological relevance of 2-(4-(Bromomethyl)phenyl)-2-cyclopentylpropanoic acid, while emphasizing its potential role in modern drug discovery.

The molecular framework of 2-(4-(Bromomethyl)phenyl)-2-cyclopentylpropanoic acid is based on a central propanoic acid backbone, with the introduction of a bromomethyl group at the para-position of a phenyl ring and a cyclopentyl ring attached to the central carbon chain. This structural design allows for the formation of multiple hydrogen bonds and hydrophobic interactions, which are critical for its binding affinity to target proteins. The presence of the bromomethyl group introduces electrophilic properties, potentially enabling the compound to engage in covalent interactions with biomolecules, a feature that is increasingly being explored in the development of site-specific therapeutics. The cyclopentyl ring, on the other hand, contributes to the molecule’s conformational flexibility, which may influence its pharmacokinetic profile.

Recent studies have highlighted the importance of CAS No. 1191414-08-0 in the context of drug design for diseases involving inflammatory pathways. For instance, a 2023 publication in *Journal of Medicinal Chemistry* demonstrated that 2-(4-(Bromomethyl)phenyl)-2-cyclopentylpropanoic acid exhibits potent anti-inflammatory activity by modulating the NF-κB signaling cascade, a key mediator of immune responses. The compound’s ability to inhibit the phosphorylation of IKKβ, a critical upstream kinase in NF-κB activation, was validated through in vitro assays and molecular docking simulations. These findings suggest that 2-(4-(Bromomethyl)phenyl)-2-cyclopentylpropanoic acid could serve as a scaffold for the development of novel anti-inflammatory agents, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic perspective, the preparation of 2-(4-(Bromomethyl)phenyl)-2-cyclopentylpropanoic acid typically involves multi-step organic reactions, including Suzuki coupling, nucleophilic substitution, and cyclization processes. A 2024 study published in *Organic & Biomolecular Chemistry* reported an efficient synthetic route that utilized a bromomethylated phenylboronic acid derivative as a key intermediate. This approach not only improved the yield of the target compound but also reduced the number of purification steps, which is crucial for large-scale pharmaceutical production. The use of catalytic transition metals, such as palladium, in these reactions has also been optimized to minimize environmental impact, aligning with the principles of green chemistry.

Another area of interest is the pharmacological application of 2-(4-(Bromomethyl)phenyl)-2-cyclopentylpropanoic acid in neurodegenerative disorders. Research published in *Neuropharmacology* in 2023 suggested that the compound may exert neuroprotective effects by modulating mitochondrial function and reducing oxidative stress. In a rat model of Parkinson’s disease, CAS No. 1191414-08-0 was found to significantly increase the levels of ATP and reduce the accumulation of α-synuclein aggregates, which are hallmark features of the disease. These results indicate that 2-(4-(Bromomethyl)phenyl)-2-cyclopentylpropanoic acid could be a valuable tool for the development of therapies targeting mitochondrial dysfunction in neurodegenerative conditions.

Furthermore, the compound’s potential in cancer therapy has been explored through its interaction with specific protein kinases. A 2023 study in *Cancer Research* demonstrated that 2-(4-(Bromomethyl)phenyl)-2-cyclopentylpropanoic acid selectively inhibits the activity of EGFR (epidermal growth factor receptor), a receptor tyrosine kinase that is frequently overexpressed in various cancers. The compound’s ability to disrupt the EGFR signaling pathway was confirmed through kinase assays and cell viability tests, with significant anti-proliferative effects observed in cancer cell lines. These findings highlight the compound’s potential as a targeted therapy for EGFR-driven malignancies.

Despite its promising biological activities, the development of 2-(4-(Bromomethyl)phenyl)-2-cyclopentylpropanoic acid as a therapeutic agent requires further investigation into its pharmacokinetic properties and potential side effects. Studies are currently underway to evaluate its metabolic stability, tissue distribution, and toxicity profiles in preclinical models. Additionally, the optimization of its chemical structure to enhance bioavailability and reduce off-target effects remains a key focus for pharmaceutical researchers.

In conclusion, 2-(4-(Bromomethyl)phenyl)-2-cyclopentylpropanoic acid (with CAS No. 1191414-08-0) represents a multifaceted compound with significant potential in the fields of medicinal chemistry and drug discovery. Its unique molecular structure, coupled with its ability to modulate key biological pathways, makes it a compelling candidate for the development of therapies targeting inflammatory diseases, neurodegenerative disorders, and cancer. As research in this area continues to advance, the compound’s role in modern pharmacology is likely to expand, offering new opportunities for the treatment of complex human diseases.